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Compound of Interest

Compound Name: Galanin (1-19), human

Cat. No.: B15507656 Get Quote

For Research, Scientific, and Drug Development
Professionals
These application notes provide a detailed framework for the development and execution of a

competitive radioimmunoassay (RIA) for the quantification of Galanin (1-19). The protocols

outlined below are based on established principles of RIA and data from commercially available

kits for full-length galanin, adapted for the specific detection of the Galanin (1-19) fragment. It is

crucial to note that specific validation is required for any newly developed assay to ensure

accuracy and reliability.

Introduction
Galanin is a widely distributed neuropeptide involved in a variety of physiological processes,

including neurotransmission, hormone secretion, and pain perception.[1] The N-terminal

fragment, Galanin (1-19), is a biologically active peptide, and its quantification in biological

samples is of significant interest for neuroscience research and drug development.[2]

Radioimmunoassay offers a highly sensitive and specific method for measuring picogram

quantities of Galanin (1-19) in various biological matrices.[3] This document provides a

comprehensive guide to the principles, materials, and procedures for establishing a robust

Galanin (1-19) RIA.

Principle of the Assay
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The Galanin (1-19) RIA is a competitive binding assay. The assay is based on the competition

between a fixed amount of radiolabeled Galanin (1-19) (the "tracer") and the unlabeled Galanin

(1-19) in the standard or unknown sample for a limited number of binding sites on a specific

anti-Galanin (1-19) antibody. As the concentration of unlabeled Galanin (1-19) in the sample

increases, the amount of tracer that can bind to the antibody decreases. The antibody-bound

fraction is then separated from the unbound fraction, and the radioactivity of the bound tracer is

measured. A standard curve is generated by plotting the percentage of bound tracer against

known concentrations of unlabeled Galanin (1-19). The concentration of Galanin (1-19) in

unknown samples is then determined by interpolating their percentage of bound tracer on the

standard curve.[3]

Materials and Reagents
The following is a list of essential materials and reagents. All reagents should be of high purity

(e.g., analytical grade).
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Reagent/Material Supplier/Source Notes

Anti-Galanin (1-19) Antibody
Custom production or

commercial

Polyclonal or monoclonal with

high affinity and specificity for

Galanin (1-19).

Galanin (1-19) Standard Commercial peptide synthesis
Lyophilized, high purity

(>95%).

[125I]-Galanin (1-19) Tracer
Custom radiolabeling or

commercial

High specific activity, typically

>500 µCi/µg.

Assay Buffer In-house preparation

e.g., Phosphate buffered saline

(PBS) with 0.1% BSA and

0.01% Sodium Azide.

Second Antibody Commercial
e.g., Goat anti-Rabbit IgG, for

immunoprecipitation.

Normal Rabbit Serum (NRS) Commercial
Carrier protein for

immunoprecipitation.

Polyethylene Glycol (PEG) Commercial
To enhance precipitation of the

antibody complex.

Scintillation Fluid Commercial For use with a gamma counter.

Gamma Counter N/A For measuring radioactivity.

Assay Tubes Commercial
e.g., 12 x 75 mm

polypropylene tubes.

Experimental Protocols
Preparation of Reagents

Galanin (1-19) Standard Stock Solution (1 µg/mL): Reconstitute lyophilized Galanin (1-19) in

assay buffer to a final concentration of 1 µg/mL. Aliquot and store at -20°C or colder.

Working Standard Solutions: Prepare serial dilutions of the stock solution in assay buffer to

create standards ranging from 10 pg/mL to 1280 pg/mL.[4]
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Anti-Galanin (1-19) Antibody Working Solution: Dilute the antibody in assay buffer to the

optimal concentration, which should be predetermined by titration experiments to achieve

approximately 30-50% binding of the tracer in the absence of unlabeled standard.

[125I]-Galanin (1-19) Tracer Working Solution: Dilute the tracer in assay buffer to a final

radioactivity of approximately 10,000 cpm per 100 µL.

Radiolabeling of Galanin (1-19) (Illustrative Protocol)
Iodination of Galanin (1-19) can be performed using the Chloramine-T method.

To a reaction vial, add 10 µg of Galanin (1-19) in 10 µL of 0.5 M phosphate buffer, pH 7.5.

Add 1 mCi of Na125I.

Initiate the reaction by adding 10 µL of Chloramine-T (1 mg/mL in 0.05 M phosphate buffer).

Incubate for 60 seconds at room temperature.

Stop the reaction by adding 20 µL of sodium metabisulfite (2 mg/mL in 0.05 M phosphate

buffer).

Purify the [125I]-Galanin (1-19) using a Sephadex G-25 column, eluting with assay buffer.

Collect fractions and determine the radioactivity of each fraction to identify the protein peak.

Pool the peak fractions and store at -20°C.

Assay Procedure
Set up Assay Tubes: Label tubes in duplicate for Total Counts (TC), Non-Specific Binding

(NSB), Zero Standard (B0), Standards, and Unknown Samples.

Pipetting:

Standards and Samples: Add 100 µL of the appropriate standard or unknown sample to

the respective tubes.

NSB: Add 100 µL of assay buffer.
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B0: Add 100 µL of assay buffer.

Tracer: Add 100 µL of [125I]-Galanin (1-19) working solution to all tubes except the TC

tubes.

Antibody: Add 100 µL of the anti-Galanin (1-19) antibody working solution to all tubes

except the TC and NSB tubes.

Incubation: Vortex all tubes gently and incubate for 16-24 hours at 4°C.

Immunoprecipitation:

Add 100 µL of second antibody (e.g., Goat anti-Rabbit IgG) to all tubes except TC.

Add 100 µL of Normal Rabbit Serum (NRS) to all tubes except TC.

Vortex and incubate for 90 minutes at 4°C.

Add 500 µL of cold assay buffer containing polyethylene glycol (PEG) to all tubes except

TC.

Centrifugation: Centrifuge all tubes (except TC) at 3,000 x g for 20 minutes at 4°C.

Aspiration: Carefully decant or aspirate the supernatant from all tubes except the TC tubes.

Counting: Measure the radioactivity in the pellets of all tubes (and the total radioactivity in the

TC tubes) using a gamma counter.

Data Analysis
Calculate the average counts per minute (cpm) for each duplicate set.

Calculate the percentage of tracer bound (%B/B0) for each standard and sample using the

following formula: %B/B0 = [(cpmStandard or Sample - cpmNSB) / (cpmB0 - cpmNSB)] x

100

Construct a standard curve by plotting the %B/B0 (y-axis) against the corresponding

standard concentrations (x-axis) on a semi-logarithmic scale.
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Determine the concentration of Galanin (1-19) in the unknown samples by interpolating their

%B/B0 values on the standard curve.

Assay Performance and Validation
Thorough validation is essential to ensure the reliability of the Galanin (1-19) RIA. Key

validation parameters are summarized below. The data presented are illustrative and based on

a commercially available kit for full-length human galanin.[4] Similar performance

characteristics should be established for a Galanin (1-19) specific assay.

Parameter Typical Value Description

Sensitivity 63.1 pg/mL

The lowest concentration of

Galanin (1-19) that can be

distinguished from zero with

95% confidence.

Linear Range 10 - 1280 pg/mL

The range of concentrations

over which the assay is

accurate and precise.

Intra-assay Precision < 10% CV
The variation within a single

assay run.

Inter-assay Precision < 15% CV
The variation between different

assay runs.

Spike and Recovery 80 - 120%

The accuracy of the assay in

measuring a known amount of

Galanin (1-19) added to a

sample matrix.

Specificity (Cross-Reactivity)
The specificity of the antibody is critical. Cross-reactivity with related peptides should be

determined.
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Peptide Cross-Reactivity (%)

Galanin (1-19) (Human) 100

Galanin (Human) To be determined

Galanin (Rat) To be determined

Galanin Message-Associated Peptide (GMAP) < 0.01

Neuropeptide Y (NPY) < 0.01

Vasoactive Intestinal Peptide (VIP) < 0.01

Secretin < 0.01

Insulin < 0.01

Visualizations
Galanin Signaling Pathways
Galanin exerts its effects through three G-protein coupled receptors (GPCRs): GALR1, GALR2,

and GALR3.[5][6]
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Caption: Galanin (1-19) signaling through its receptors and associated G-proteins.
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Radioimmunoassay (RIA) Workflow
The following diagram illustrates the key steps in the competitive RIA for Galanin (1-19).

1. Preparation

2. Competitive Binding

3. Separation

4. Detection & Analysis

Prepare Standards & Samples

Pipette Reagents into Assay Tubes

Prepare Tracer ([125I]-Galanin (1-19)) Prepare Antibody

Incubate (16-24h, 4°C)

Add Second Antibody & Precipitating Reagent

Incubate & Centrifuge

Separate Bound from Free Tracer

Count Radioactivity (Gamma Counter)

Generate Standard Curve

Calculate Sample Concentrations
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Click to download full resolution via product page

Caption: Workflow of the Galanin (1-19) Radioimmunoassay.

Troubleshooting
Issue Possible Cause Solution

Low Total Counts (TC)
- Pipetting error- Gamma

counter malfunction

- Check pipettes for accuracy-

Recalibrate or service the

gamma counter

High Non-Specific Binding

(NSB)

- Poor quality tracer-

Inadequate separation

- Re-purify the tracer- Optimize

precipitation and centrifugation

steps

Low B0 Binding

- Inactive antibody or tracer-

Incorrect buffer pH or ionic

strength

- Use fresh reagents- Prepare

fresh assay buffer and verify

pH

Poor Precision
- Inconsistent pipetting-

Inadequate mixing

- Use calibrated pipettes and

consistent technique- Ensure

thorough vortexing at each

step

Conclusion
The development of a specific and sensitive radioimmunoassay for Galanin (1-19) is a valuable

tool for researchers in neuroscience and drug development. The protocols and data presented

here provide a solid foundation for establishing such an assay. Rigorous validation of assay

performance, particularly antibody specificity and cross-reactivity, is paramount to ensure the

generation of accurate and reproducible data.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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